N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide

• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 4-(2-methoxyethoxy)-N-[(4-methoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C18H21NO4/c1-21-11-12-23-17-9-5-15(6-10-17)18(20)19-13-14-3-7-16(22-2)8-4-14/h3-10H,11-13H2,1-2H3,(H,19,20)
• InChI Key: VKIYMKLFSGOVKC-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=C(C=C1)C(=O)NCC2=CC=C(C=C2)OC

Description

N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide, also known as PD173074, is a small molecule inhibitor that targets the fibroblast growth factor receptor (FGFR) signaling pathway. This pathway is involved in a variety of cellular processes, including cell growth, differentiation, and survival. PD173074 has been extensively studied for its potential therapeutic applications in cancer and other diseases.

Mechanism of Action

N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide exerts its effects by inhibiting the FGFR signaling pathway. This pathway is involved in a variety of cellular processes, including cell growth, differentiation, and survival. N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide binds to the ATP-binding site of FGFR and prevents the activation of downstream signaling pathways. This leads to the inhibition of cell growth and proliferation.
Biochemical and physiological effects:
N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide inhibits the growth and proliferation of cells by inducing cell cycle arrest and apoptosis. N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition, N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide has been investigated for its potential applications in other diseases, such as pulmonary fibrosis and diabetic nephropathy.

Advantages and Limitations for Lab Experiments

N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide has several advantages and limitations for lab experiments. One advantage is that it is a small molecule inhibitor that can be easily synthesized and purified. N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide also has a high binding affinity for FGFR, which makes it a potent inhibitor. However, one limitation is that N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide may not be selective for FGFR and may also inhibit other kinases. In addition, N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide. One direction is to investigate its potential therapeutic applications in other diseases, such as pulmonary fibrosis and diabetic nephropathy. Another direction is to develop more selective inhibitors of FGFR that can be used in clinical settings. Finally, further studies are needed to elucidate the molecular mechanisms of N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide and its effects on cellular signaling pathways.

Synthesis Methods

N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide can be synthesized using a multi-step process involving several chemical reactions. The first step involves the preparation of 4-(2-methoxyethoxy)benzaldehyde from 4-hydroxybenzaldehyde and 2-methoxyethanol. This intermediate is then reacted with 4-methoxybenzylamine to form the corresponding Schiff base. The Schiff base is then reduced with sodium borohydride to yield the final product, N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide.

Scientific Research Applications

N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide has been extensively studied for its potential therapeutic applications in cancer and other diseases. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition, N-(4-methoxybenzyl)-4-(2-methoxyethoxy)benzamide has been investigated for its potential applications in other diseases, such as pulmonary fibrosis and diabetic nephropathy.